Cas no 303756-46-9 (1-[(2-Methoxyphenyl)(4-methylphenyl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 1-[(2-Methoxyphenyl)(4-methylphenyl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 303756-46-9
• MF: C₂₁H₁₉N₃O
• MW: 329.395064592361
• CID: 6784679
• PubChem ID: 5142469
• Update Time: 2025-05-20

1-[(2-Methoxyphenyl)(4-methylphenyl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Methoxyphenyl)(4-methylphenyl)methyl]-1H-1,2,3-benzotriazole
• 303756-46-9

• Inchi： 1S/C21H19N3O/c1-15-11-13-16(14-12-15)21(17-7-3-6-10-20(17)25-2)24-19-9-5-4-8-18(19)22-23-24/h3-14,21H,1-2H3
• InChI Key： NOAAVAHWRALGLY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C1C=CC(C)=CC=1)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 329.152812238g/mol
• Monoisotopic Mass: 329.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 39.9Ų

Additional information on 1-[(2-Methoxyphenyl)(4-methylphenyl)methyl]-1H-1,2,3-benzotriazole

Research Brief on 1-[(2-Methoxyphenyl)(4-methylphenyl)methyl]-1H-1,2,3-benzotriazole (CAS: 303756-46-9)

1-[(2-Methoxyphenyl)(4-methylphenyl)methyl]-1H-1,2,3-benzotriazole (CAS: 303756-46-9) is a benzotriazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanistic insights. This research brief provides an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

Recent studies have focused on the synthesis and optimization of 1-[(2-Methoxyphenyl)(4-methylphenyl)methyl]-1H-1,2,3-benzotriazole, with particular emphasis on improving yield and purity. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, have been employed to achieve higher efficiency and scalability. These efforts are crucial for ensuring the compound's availability for further pharmacological testing and potential commercialization.

Pharmacological evaluations of 1-[(2-Methoxyphenyl)(4-methylphenyl)methyl]-1H-1,2,3-benzotriazole have revealed promising activity in various biological assays. Preliminary in vitro studies indicate that the compound exhibits significant inhibitory effects on specific enzyme targets, such as kinases and proteases, which are implicated in numerous disease pathways. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting conditions like cancer, inflammatory diseases, and neurodegenerative disorders.

Mechanistic studies have further elucidated the molecular interactions of 1-[(2-Methoxyphenyl)(4-methylphenyl)methyl]-1H-1,2,3-benzotriazole with its biological targets. Structural-activity relationship (SAR) analyses have identified key functional groups responsible for its bioactivity, providing valuable insights for the design of more potent analogs. Computational modeling and molecular docking simulations have complemented these studies, offering a deeper understanding of the compound's binding modes and affinity.

In addition to its pharmacological potential, the safety and toxicity profile of 1-[(2-Methoxyphenyl)(4-methylphenyl)methyl]-1H-1,2,3-benzotriazole have been investigated. Early-stage toxicological assessments, including cytotoxicity and genotoxicity assays, have shown favorable results, indicating a relatively safe profile for further development. However, comprehensive in vivo studies are required to fully assess its pharmacokinetics and long-term effects.

The industrial relevance of 1-[(2-Methoxyphenyl)(4-methylphenyl)methyl]-1H-1,2,3-benzotriazole is also noteworthy. Its application extends beyond pharmaceuticals, with potential uses in materials science and agrochemicals. For instance, its photostability and UV-absorbing properties make it a candidate for use in sunscreens and other protective coatings. These multidisciplinary applications underscore the compound's versatility and broad utility.

In conclusion, 1-[(2-Methoxyphenyl)(4-methylphenyl)methyl]-1H-1,2,3-benzotriazole (CAS: 303756-46-9) represents a promising compound with significant potential in both medicinal and industrial applications. Ongoing research efforts are expected to further unravel its mechanisms of action, optimize its synthetic routes, and expand its therapeutic and commercial applications. Continued investment in this area is likely to yield valuable contributions to the fields of chemical biology and drug development.